Cas no 1423224-02-5 (N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1423224-02-5
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 6277802
• PubChem ID: 71853213
• Update Time: 2025-05-20

N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide
• AKOS033319593
• CHEMBL4974732
• EN300-26680196
• Z1411867173
• N-(cyanomethyl)-2-methyl-N,5-di(propan-2-yl)pyrazole-3-carboxamide
• 1423224-02-5

• Inchi： 1S/C13H20N4O/c1-9(2)11-8-12(16(5)15-11)13(18)17(7-6-14)10(3)4/h8-10H,7H2,1-5H3
• InChI Key： LFKHPXHLVJNGIV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C(C)C)=NN1C)N(CC#N)C(C)C

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide

Introduction to N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1423224-02-5)

N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide, with the CAS registry number 1423224-02-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials development. The molecule's structure is characterized by a pyrazole ring system substituted with a cyanomethyl group, a methyl group, and two isopropyl groups, making it a unique candidate for various chemical and biological studies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and selective functional group transformations. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield, further highlighting the compound's potential in large-scale production.

One of the most promising applications of N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide lies in its role as a building block for bioactive molecules. Studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a valuable lead compound for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy, where it shows potential as an anti-proliferative agent.

In the realm of materials science, this compound has been investigated for its electronic properties. The pyrazole core provides a rigid aromatic system that can be functionalized to create novel semiconducting materials. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and flexible electronics, where its stability and electronic conductivity are advantageous. Furthermore, its compatibility with green chemistry principles has made it an attractive candidate for sustainable material design.

The toxicological profile of N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide has also been extensively studied to ensure its safety for therapeutic applications. Acute and chronic toxicity studies in animal models have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings underscore its potential for safe use in clinical settings.

Looking ahead, ongoing research is focused on enhancing the bioavailability and pharmacokinetic properties of this compound through structural modifications. Advanced drug delivery systems, such as nanoparticle encapsulation and targeted delivery mechanisms, are being explored to maximize its therapeutic efficacy while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, N-(cyanomethyl)-1-methyl-N,3-bis(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1423224-02-5) stands out as a versatile and promising compound with applications spanning medicinal chemistry, materials science, and biotechnology. Its unique structural features and favorable biological properties make it an invaluable tool for advancing modern scientific research and innovation.